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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(Benzyloxy)-4-
bromophenol (CAS No. 153240-85-8), a versatile synthetic intermediate utilized in advanced

organic and medicinal chemistry research. Adherence to the following precautions is critical to

ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and GHS Classification
2-(Benzyloxy)-4-bromophenol is classified as a hazardous substance. The following table

summarizes its classification under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning[1]

GHS Pictogram:[1]

alt text

(GHS07)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-(Benzyloxy)-4-bromophenol is
provided below.

Property Value

Molecular Formula C₁₃H₁₁BrO₂[3]

Molecular Weight 279.13 g/mol [3]

Physical Form White to yellow solid or crystalline powder.[4]

Purity Typically ≥95% - 97%[1][5]

Storage Temperature Sealed in dry conditions at 2-8°C.[1][6]
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Note: Specific quantitative data such as melting point, boiling point, flash point, and density are

not consistently reported across sources. Researchers should consult the specific

documentation provided by their supplier.

Safe Handling and Storage Protocols
Due to its hazardous nature, strict protocols must be followed when handling and storing 2-
(Benzyloxy)-4-bromophenol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific handling procedure. The following diagram outlines a general workflow for PPE

selection.
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PPE Selection Workflow for 2-(Benzyloxy)-4-bromophenol

Minimum Required PPE

Start: Task Involving
2-(Benzyloxy)-4-bromophenol

Conduct Risk Assessment
(Scale, Duration, Aerosolization Potential)

Eye Protection:
Safety glasses with side shields (minimum)

or chemical splash goggles

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Body Protection:
Laboratory coat

Potential for Aerosol
Generation or Dusting?

Large Scale or
High Concentration Use?

No
Add Respiratory Protection:

Work in a certified chemical fume hood.
Consider a respirator for large spills.

Yes

Enhanced PPE:
- Chemical splash goggles and face shield

- Double gloving
- Chemical-resistant apron or coveralls

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow.
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Engineering Controls
Ventilation: All handling of 2-(Benzyloxy)-4-bromophenol, including weighing and transfers,

should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood to minimize inhalation exposure.[7]

Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety

shower are readily accessible in the immediate work area.[4]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or vapors.[8]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[9]

Keep the container tightly closed when not in use.[4]

Storage
Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly sealed to prevent exposure to air and moisture.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[10]

The recommended storage temperature is between 2°C and 8°C.[1][6]

Experimental Protocol: Example of Use in Organic
Synthesis
2-(Benzyloxy)-4-bromophenol is a key intermediate in the synthesis of various complex

molecules. The following is a generalized procedure adapted from literature, highlighting the

necessary safety precautions.
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Reaction: Palladium-catalyzed cross-coupling reaction (e.g., Suzuki or Buchwald-Hartwig

coupling).

Methodology:

Reaction Setup:

All glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen

or argon) to prevent moisture contamination.

The reaction should be set up in a chemical fume hood.

Reagent Handling:

Wear appropriate PPE as determined by the risk assessment (see Section 3.1).

Weigh 2-(Benzyloxy)-4-bromophenol, the palladium catalyst, ligand, and base in the

fume hood. Avoid creating dust.

Carefully transfer the solid reagents to the reaction flask under a stream of inert gas.

Add the anhydrous solvent via syringe or cannula.

Reaction Monitoring and Work-up:

Stir the reaction mixture at the specified temperature and monitor its progress by an

appropriate analytical technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction carefully, being mindful of any potential exotherms or gas evolution.

Perform the aqueous work-up and extractions in the fume hood.

Purification and Waste Disposal:

Purify the crude product by column chromatography or recrystallization in a well-ventilated

area.
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Collect all liquid and solid chemical waste in appropriately labeled containers for

hazardous waste disposal according to institutional guidelines.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Accidental Release Measures
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the contaminated material in a sealed container for hazardous waste disposal.
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Large Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety department.

Do not attempt to clean up a large spill without proper training and equipment.

Fire and Explosion Hazard Data
While specific flammability data for 2-(Benzyloxy)-4-bromophenol is not readily available, it is

a combustible solid.

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide. Do

not use a heavy water stream.[4]

Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide,

carbon dioxide, and hydrogen bromide gas.[10]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Toxicological Information
Detailed toxicological studies for 2-(Benzyloxy)-4-bromophenol are not widely available. The

GHS classification is based on data from similar compounds and predictive models. It is

harmful if swallowed or inhaled and causes skin and eye irritation.[1][2] Chronic effects have

not been fully investigated.

Disposal Considerations
Dispose of 2-(Benzyloxy)-4-bromophenol and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Do not allow the material to

enter drains or waterways.

This technical guide is intended to provide comprehensive safety information. Always consult

the Safety Data Sheet (SDS) provided by your supplier and your institution's safety protocols

before working with 2-(Benzyloxy)-4-bromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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